Calcium dihydroxide
Overview
Description
Calcium dihydroxide, also known as calcium hydroxide or slaked lime, is a compound with the chemical formula Ca(OH)2 . It is a colorless crystal or white powder that is produced when quicklime (calcium oxide) is mixed with water . It has many names including hydrated lime, caustic lime, builders’ lime, slaked lime, cal, and pickling lime . It has a role as an astringent and is used in many dental formulations, especially for root canal filling .
Synthesis Analysis
Calcium hydroxide can be prepared in the laboratory by mixing aqueous solutions of calcium chloride and sodium hydroxide . When heated to 512 °C, calcium hydroxide decomposes into calcium oxide and water . Another method of synthesis involves precipitating calcium hydroxide in aqueous media .
Molecular Structure Analysis
Calcium dihydroxide has a hexagonal crystal structure . The molecules of calcium hydroxide are held together via ionic bonds between the calcium ion (Ca2+) and two hydroxide ions (OH−) .
Chemical Reactions Analysis
Calcium hydroxide is a base and liberates OH- ions when dissolved in aqueous solutions . It reacts with acids to form salts . It also reacts with carbon dioxide to form calcium carbonate (CaCO3) .
Physical And Chemical Properties Analysis
Calcium hydroxide is soluble in glycerol and in acids but only slightly soluble in water . Its solubility reduces with an increase in temperature . For example, its solubility at 0°C is 1.89 g/L and its solubility is 1.73 g/L at 20°C .
Scientific Research Applications
Construction Industry
Calcium hydroxide is a main ingredient in mortar for bricks and stone, plaster, and cement. It is mixed with sand and water to create a pastelike slurry. Once the water evaporates, the sand and calcium hydroxide left behind form a strong adhesive material that holds the bricks or stones together .
Neutralizing Chemical
Calcium hydroxide is used as a neutralizing chemical, because it reacts with acids to create water and a salt in a double displacement reaction. This neutralization can occur in farm soils to help with plant growth or in waterways to reduce the effects of acid rain .
Food Industry
Calcium hydroxide is also added to foods to prevent the food from becoming too acidic . It has been identified as E number E526 .
Industrial Scrubbers
Calcium hydroxide is one of many chemicals added to industrial scrubbers that remove nitrogen and sulfur oxides from the exhaust gases that are a byproduct of many industrial processes. Removing these oxides helps to reduce the amount of acid rain that forms due to industrial pollutants .
Manufacturing of Pesticides
Calcium hydroxide is used in the manufacturing of some pesticides .
Production of Paints and Waterproofing Materials
Calcium hydroxide is used in the production of paints and waterproofing materials .
Additive to Oils and Lubricants
Calcium hydroxide acts as an additive to oils and lubricants to improve the ability for these fluids to flow .
Accelerant in the Production of Rubber and Plastics
Calcium hydroxide acts as an accelerant in the production of rubber and plastics .
Mechanism of Action
Target of Action
Calcium dihydroxide, also known as calcium hydroxide, is an inorganic compound that plays a vital role in various biochemical signaling and physiological functions . The primary targets of calcium dihydroxide are the cells where it participates in signal transduction pathways . It is also involved in the maintenance of pH balance and acts as a flocculant in water and sewage treatment .
Mode of Action
Calcium dihydroxide is a compound that dissociates in water to form calcium ions (Ca2+) and hydroxide ions (OH-) . This dissociation is crucial for its mode of action. The calcium ions play a vital role in cell signaling, muscular contractions, bone health, and signaling cascades . On the other hand, the hydroxide ions contribute to the compound’s alkalinity, which is useful in neutralizing acidic environments .
Biochemical Pathways
Calcium dihydroxide affects several biochemical pathways. As a source of calcium ions, it is involved in numerous cellular functions, including signal transduction pathways . Calcium signaling is a tightly regulated process, and the concentration and duration of intracellular calcium signaling are crucial determinants of cellular responses .
Pharmacokinetics
In one study, the absolute calcium bioavailability of calcium ascorbate and calcium acetate was found to be 2.6 and 1.5-fold, respectively, greater than that of calcium chloride . This suggests that the bioavailability of calcium from calcium dihydroxide may depend on the specific conditions of administration.
Result of Action
The result of calcium dihydroxide’s action is multifaceted due to its involvement in various physiological processes. For instance, in water treatment, it forms a fluffy charged solid that aids in the removal of smaller particles from water, resulting in a clearer product . In the human body, calcium is essential for bone health and cellular functions .
Action Environment
The action of calcium dihydroxide can be influenced by environmental factors. For example, its solubility in water increases with decreasing temperature . This property can affect its availability and thus its action in different environments.
Future Directions
properties
IUPAC Name |
calcium;dihydroxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.2H2O/h;2*1H2/q+2;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXCZMVOFGPJBDE-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[OH-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaH2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7034410 |
Source
|
| Record name | Calcium hydroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7034410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
74.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium hydroxide | |
CAS RN |
1305-62-0, 12177-68-3 |
Source
|
| Record name | Calcium hydroxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1305-62-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Calcium hydroxide [USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001305620 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Portlandite (Ca(OH)2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012177683 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Calcium hydroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7034410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does Calcium dihydroxide interact with its target and what are the downstream effects?
A: Calcium dihydroxide (Ca(OH)2) exhibits its effects primarily through its alkaline nature and the release of calcium ions. For instance, in endodontic applications, Ca(OH)2's high pH creates an environment unfavorable for bacterial growth [, ]. This alkalinity also contributes to its ability to stimulate dentin bridge formation in direct pulp capping procedures []. Furthermore, the release of calcium ions can contribute to the formation of calcium hydroxyzincate (CaHZn), a protective layer observed on hot-dip galvanized steel immersed in simulated concrete pore solutions [].
Q2: What is the structural characterization of Calcium dihydroxide?
A: * Molecular Formula: Ca(OH)2* Molecular Weight: 74.093 g/mol* Spectroscopic Data: While specific spectroscopic data is not provided in the provided research, Ca(OH)2 is commonly characterized using techniques like infrared spectroscopy (IR) and X-ray diffraction (XRD) [].
Q3: What is the material compatibility and stability of Calcium dihydroxide under various conditions?
A: Calcium dihydroxide exhibits good compatibility with various materials, including titanium used in implants [] and as a component in endodontic sealers []. Its stability is influenced by environmental factors. In the presence of carbon dioxide, it reacts to form calcium carbonate, impacting its long-term stability in certain applications [].
Q4: What are the catalytic properties and applications of Calcium dihydroxide?
A: Calcium dihydroxide can act as a catalyst in certain reactions. Research shows its potential in decomposing sulfur oxides (SOx), harmful air pollutants. In this application, Ca(OH)2, alongside CaO and CaCO3, was used in a catalytic reactor coupled with a surface plasma-chemical processing (SPCP) reactor to enhance SOx decomposition efficiency [].
Q5: How is computational chemistry and modeling used in research related to Calcium dihydroxide?
A5: While the provided research excerpts don't delve into computational modeling specifically for Ca(OH)2, it's a widely employed tool in material science and drug discovery. Computational techniques could be applied to simulate Ca(OH)2's interactions at a molecular level, predict its behavior in different environments, and potentially design improved derivatives.
Q6: What is the stability of Calcium dihydroxide formulations and are there strategies to improve its stability, solubility, or bioavailability?
A: The stability of Ca(OH)2 is influenced by factors like moisture and carbon dioxide presence. Formulating it into pastes with other components, as seen in endodontic applications, can influence its handling and release properties [, ].
Q7: What are the alternatives and substitutes for Calcium dihydroxide?
A: Depending on the specific application, alternatives to Ca(OH)2 exist. For example, Mineral Trioxide Aggregate (MTA), while more expensive, shares some properties with Ca(OH)2-based endodontic sealers and is considered an alternative []. In flue gas treatment, other sorbents like limestone are employed as alternatives for SOx removal, though their effectiveness might vary [].
Q8: What is the historical context and milestones in research related to Calcium dihydroxide?
A8: While not explicitly mentioned, Ca(OH)2 has a long history of use, dating back centuries. From its early applications in construction to its use in various industrial processes and more recently in medicine and dentistry, Ca(OH)2's versatility has led to its continued relevance.
Q9: Are there cross-disciplinary applications and synergies for Calcium dihydroxide?
A: The research excerpts highlight the cross-disciplinary nature of Ca(OH)2 applications. Its use spans fields like dentistry [, ], material science [, ], environmental science [, ], and chemical engineering. Such diverse applications foster collaboration between researchers from various disciplines, leading to a more comprehensive understanding of its properties and potential.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
